Cas no 149366-79-0 (tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate)

• Product Name: tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate
• CAS No: 149366-79-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD04973997
• CID: 65136
• PubChem ID: 4250767
• Update Time: 2025-06-10

tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-Boc-Aminomethylpyrrolidine
• 3-tert-Butoxycarbonyl-aminomethylpyrrolidine
• 3-N-Boc-aminomethyl pyrrolidine
• 3-Boc-aminomethyl-pyrrolidine
• 3-Boc-aminomethyl-pyrrolidine-
• Pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• pyrrolidin-3-ylmethyl-carbamic acid-tert-butyl ester
• tert-Butyl (pyrrolidin-3-ylmethyl)carbamate
• tert-Butyl [(Pyrrolidin-3-yl)methyl]carbamate
• tert-butyl (pyrrolidin-3-ylmethyl)carbamate(SALTDATA: FREE)
• tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate
• 3-(Boc-aminomethyl)pyrrol...
• 3-(BOC-AMINOMETHYL)PYRROLIDINE
• 3-(tert-Butoxycarbonylaminomethyl)pyrrolidine
• tert-butyl 1-(aMinoMethyl)pyrrolidine-3-carboxylate
• (3-PYRROLIDINYLMETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• 3-BOCAMINOMETHYLPYRROLIDINE 98%
• WIEJVMZWPIUWHO-UHFFFAOYSA-N
• AM20080377
• SB10243
• Pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester;3-N-BOC-AMINOMETHYL PYRROLIDINE
• Q-102164
• 149366-79-0
• 3-(RS)-(N-tert-butoxycarbonylaminomethyl)pyrrolidine
• MFCD04973997
• PB15798
• FT-0601689
• FT-0648152
• tert-Butyl (pyrrolidin-3-ylmethyl)carbamate, AldrichCPR
• 3-(t-butoxycarbonylaminomethyl)pyrrolidine
• SB10245
• SCHEMBL622379
• SY007934
• PB14468
• EN300-60205
• t-butyl (pyrrolidin-3-ylmethyl)carbamate
• SY021092
• PB32480
• tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate
• F8881-5490
• tert-butyl N-[(pyrrolidin-3-yl)methyl]carbamate
• DTXSID50401225
• TERT-BUTYL PYRROLIDIN-3-YLMETHYLCARBAMATE
• DS-11003
• FT-0648440
• CHEMBL4586656
• AC-2227
• AKOS005258682
• A3278
• BB 0254428
• (R)-tert-butyl pyrrolidin-3-ylmethylcarbamate;(R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate
• Carbamic acid, (3-pyrrolidinylmethyl)-, 1,1-dimethylethyl ester
• A3828
• (S)-3-(Boc-aminomethyl)pyrrolidine
• CARBAMIC ACID, N-(3-PYRROLIDINYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• CS-W008683
• DB-012492

• MDL： MFCD04973997
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-7-8-4-5-11-6-8/h8,11H,4-7H2,1-3H3,(H,12,13)
• InChI Key： WIEJVMZWPIUWHO-UHFFFAOYSA-N
• SMILES： O(C(NCC1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 0.997
• Boiling Point: 303.9°C at 760 mmHg
• Flash Point: 137.6°C
• Refractive Index: 1.46
• PSA: 50.36000
• LogP: 1.84030

tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P260;P264;P270;P271;P280
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate

Comprehensive Overview of tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate (CAS No. 149366-79-0): Properties, Applications, and Industry Insights

The compound tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate (CAS No. 149366-79-0) is a specialized carbamate derivative with significant relevance in pharmaceutical and organic synthesis. Its molecular structure features a pyrrolidine backbone coupled with a tert-butyl carbamate protecting group, making it a versatile intermediate for drug discovery and fine chemical production. As the demand for high-purity intermediates grows in peptide synthesis and small molecule APIs, this compound has garnered attention for its unique reactivity profile and compatibility with modern green chemistry protocols.

Recent trends in AI-driven drug discovery and combinatorial chemistry have amplified interest in tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate. Researchers frequently search for "pyrrolidine derivatives in medicinal chemistry" or "carbamate protecting group strategies," reflecting its importance in structure-activity relationship studies. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for modulating blood-brain barrier permeability in CNS-targeted therapeutics, a hot topic in neuropharmacology research.

From a synthetic perspective, CAS 149366-79-0 demonstrates excellent stability under microwave-assisted organic synthesis conditions, addressing industry demands for time-efficient reactions. Analytical data shows consistent performance in HPLC purification (typically >98% purity), meeting stringent requirements for GMP-compliant manufacturing. The tert-butyloxycarbonyl (Boc) group's orthogonal protection capability allows sequential deprotection in complex multi-step syntheses, a feature frequently discussed in organic chemistry forums.

Environmental considerations position tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate as a preferable alternative to traditional amine protection methods. Its degradation pathway avoids persistent metabolites, aligning with sustainable chemistry principles. This aspect resonates with growing searches for "biodegradable protecting groups" and "eco-friendly synthetic routes," particularly among researchers developing green chemistry toolkits.

The compound's crystallographic properties have been investigated for co-crystal engineering applications, an emerging field in pharmaceutical formulation. Its ability to form stable hydrogen-bonded networks makes it valuable for improving drug solubility and bioavailability – key challenges addressed in recent drug delivery system patents. These characteristics explain rising search volumes for "pyrrolidine co-formers" and "carbamate crystal modifiers" in scientific literature.

Quality control protocols for 149366-79-0 typically involve advanced spectroscopic characterization including 2D-NMR and LC-MS analysis. The pharmaceutical industry's shift toward continuous manufacturing has increased demand for rigorously characterized intermediates like this compound, as evidenced by growing queries about "process analytical technology (PAT)" implementation in API synthesis.

In peptidomimetic design, the pyrrolidin-3-ylmethyl moiety of tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate serves as a constrained scaffold modifier, influencing both conformational rigidity and target binding affinity. This application connects to trending research topics like "macrocyclic drug development" and "conformationally restricted analogs," frequently appearing in medicinal chemistry publications.

Storage and handling recommendations for CAS 149366-79-0 emphasize protection from moisture under inert atmosphere conditions, with demonstrated stability at -20°C for long-term storage. These protocols address common laboratory queries about "carbamate compound storage" while meeting ICH stability guidelines for pharmaceutical intermediates.

Emerging applications in bioconjugation chemistry leverage the compound's secondary amine functionality for creating antibody-drug conjugates (ADCs). This aligns with booming interest in targeted cancer therapies, as reflected in search trends for "linker chemistry for ADCs" and "amine-reactive bioconjugation." The compound's PEGylation compatibility further enhances its utility in biopharmaceutical engineering.

From a regulatory standpoint, tert-butyl N-(pyrrolidin-3-ylmethyl)carbamate falls outside controlled substance classifications, making it accessible for global research applications. Its safety profile has been documented in REACH compliance dossiers, addressing frequent queries about "carbamate compound toxicity" and "regulatory status of synthetic intermediates."